3'-O-demethyl mutactimycin

• Molecular Formula: C27H30O11
• Molecular Weight: 530.5 g/mol
• IUPAC Name: (7S,9R)-6,9,11-trihydroxy-4-methoxy-3,9-dimethyl-7-[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy-8,10-dihydro-7H-tetracene-5,12-dione
• InChI: InChI=1S/C27H30O11/c1-9-5-6-11-15(25(9)36-4)22(32)17-16(19(11)29)20(30)12-7-27(3,35)8-13(14(12)21(17)31)38-26-24(34)23(33)18(28)10(2)37-26/h5-6,10,13,18,23-24,26,28,30-31,33-35H,7-8H2,1-4H3/t10-,13-,18-,23+,24+,26-,27+/m0/s1
• InChI Key: MXNZEKQKARODKS-RHSAFIOESA-N
• Isomeric SMILES: C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)O[C@H]2C[C@](CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=C(C=C5)C)OC)O)(C)O)O)O)O
• Canonical SMILES: CC1C(C(C(C(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=C(C=C5)C)OC)O)(C)O)O)O)O
• synonyms: 3'-O-demethyl mutactimycin

Description

3'-O-demethyl mutactimycin is a natural product found in Streptomyces with data available.

Scientific Research Applications

Chemical Structure and Antibacterial Properties 3'-O-demethyl mutactimycin, along with 4-O,3'-O-didemethyl mutactimycin, are new anthracycline antibiotics isolated from Nocardia transvalensis and Streptomyces sp. Their chemical structures were elucidated through mass spectrometry and NMR spectroscopy. These compounds, particularly 3'-O-demethyl mutactimycin, exhibit moderate antimicrobial activity against Gram-positive bacteria and cytotoxicity against certain tumor cells, including P388, L1210, and HeLa tumor cells (Speitling et al., 1998).

Mutactimycin PR and Structural Characterization Research on mutactimycin PR and mutactimycin C from Saccharothrix sp. SA 103, belonging to the anthracycline group, included their isolation and structural elucidation using NMR and mass spectrometric techniques. Mutactimycin PR, characterized as a specific compound within this group, shares structural similarities with other anthracycline antibiotics (Zitouni et al., 2004).

Mutactimycin AP from Atacama Desert Actinobacteria Another study reports on Mutactimycin AP, a new anthracycline-type antibiotic isolated from Saccharothrix sp. from the Atacama Desert. This study emphasizes the potential of actinobacteria as a source of new antibiotics, with Mutactimycin AP showing activity against MRSA and certain strains associated with bovine mastitis (Astakala et al., 2022).

Mutacin Production and S. mutans A study focusing on Streptococcus mutans revealed the production of mutacins, including Mutacin I and a nonlantibiotic bacteriocin, Mutacin IV. This study provides insights into the regulatory mechanisms and ecological implications of mutacin production by S. mutans in the oral cavity, which could be relevant to 3'-O-demethyl mutactimycin studies (Qi et al., 2001).